Cas no 919496-28-9 (3-Piperidinamine, 1-[6-[4-(trifluoromethyl)phenyl]-3-pyridazinyl]-)

• Product Name: 3-Piperidinamine, 1-[6-[4-(trifluoromethyl)phenyl]-3-pyridazinyl]-
• CAS No: 919496-28-9
• MF: C₁₆H₁₇F₃N₄
• MW: 322.328193426132
• CID: 762448
• PubChem ID: 58006677
• Update Time: 2025-04-19

3-Piperidinamine, 1-[6-[4-(trifluoromethyl)phenyl]-3-pyridazinyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 1-[6-[4-(trifluoromethyl)phenyl]-3-pyridazinyl]-
• 1-[6-[4-(trifluoromethyl)phenyl]pyridazin-3-yl]piperidin-3-amine
• SCHEMBL1742311
• 1-(6-(4-(Trifluoromethyl)phenyl)pyridazin-3-yl)piperidin-3-amine
• 919496-28-9
• 1-{6-[4-(Trifluoromethyl)phenyl]pyridazin-3-yl}piperidin-3-amine
• DTXSID60728612
• GQZHETJTJWHIFV-UHFFFAOYSA-N

• Inchi： 1S/C16H17F3N4/c17-16(18,19)12-5-3-11(4-6-12)14-7-8-15(22-21-14)23-9-1-2-13(20)10-23/h3-8,13H,1-2,9-10,20H2
• InChI Key： GQZHETJTJWHIFV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=C(N=N1)N1CCCC(C1)N)(F)F

Computed Properties

• Exact Mass: 322.14053105g/mol
• Monoisotopic Mass: 322.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų